To transition our energy system toward sustainable production and consumption, it is important to successfully engage consumers to become active participants in this process. One form this can take is manual demand response, where end users respond to fluctuations in energy production and help balance the grid through adjustment of their consumption. This paper presents a trial of such a system that took place with tenants in subsidized housing in Catalonia, Spain. The aim of the trial was to motivate the load shifting behavior of the participants by forecasting expected consumption curves and tailoring suggestions for optimized behavior. The forecasts and suggestions were based on the users’ past consumption patterns and the hourly day-ahead electricity prices. This information was made available to the users on a web-based platform, and participants were actively informed with text messages sent to their mobile phones in case of attractive saving potentials for the following day. The trial was carried out in 2 phases from November 2019 to May 2020 (Phase 1) and from August to October 2020 (Phase 2). Data were collected on interaction with the platform, the perceived user experience of the platform and text messages, and the perceived energy saving success. Our results showed that there is a general interest of the participants in the concept, but that there are also important barriers to integrating load shifting behavior into everyday life. The biggest barriers here are limitations in the flexibility potential of households and limited perceived benefits. Feedback from our participants also suggests high acceptance and relevance of more automated demand-side management (DSM) concepts. Based on this, we recommend paying special attention to the accommodation of varying flexibility potential in manual demand response (DR) programs, ensuring that communicated benefits are sufficiently attractive to motivate behavior change, and consideration of a phase of manual DR as an entry point to automated DSM.

Traffic and transport infrastructure is a vital prerequisite for social and economic development as well as the socio-spatial integration of countries and regions’ societal strata. It sets the course for the future of mobility and transport-related social and economic development and is thus inherently political. Deficiencies in traffic infrastructure provision, such as delays in project deployment and exceeding costs, increase the potential for public discontent. It is the mission of public audits to identify, diminish and remedy infrastructure deployment problems—and to encourage best practice models and policy learning. Despite their importance, shortcomings that audit offices identify as well as the reactions and follow-up measures of the addressees to official problem statements remain vastly under-researched. As the transport area is one of the core emitters of CO2 and at the heart of many transition policies to tackle climate change, lack of knowledge regarding transformative change opportunities in the mobility sector is detrimental to the success of these adaptations. One major policy issue in this respect are reform strategies regarding transport and traffic infrastructure planning and project implementation. Our systematic analysis of public audit reports in Germany on traffic and transport infrastructure project deployment contributes to a better understanding of this issue. We detect patterns of compliance and resistance to audit office assessments by the executing administrations in traffic infrastructure project deployment. While we witness at least the partial compliance and announcement of corrections in 51% of the cases, in about 19% of the cases, the responsible authorities acknowledge the audit’s critique (partially), but do not signal concrete willingness for further corrections. In more than 20% of the identified audit statements, the audit’s assessments are even rejected without corrections to the further projects’ execution. We analyze the extents and limits of organizational learning and institutional adaptation of public control strategies in mobility and transport-related infrastructure provision. Our contribution discusses possible reasons for sustainable transport and traffic infrastructure development deficits as well as shortcomings in infrastructure planning and project deployment. We thus try to open new avenues for debate on improved sustainable infrastructure policy and planning.

Smart technologies, such as smart grids, are emerging as indispensable aspects of an energy transformation and come with hopes of more sustainable resource use. A substantial amount of research has examined the technical, economic, and environmental implications of these technologies, but less attention has been paid to their social aspects. For the smart grid projects to be realised, studies that include the actors who are supposed to implement the visions are needed. A semi-structured literature review was conducted to investigate the state of social science literature on smart grids and identify the main research avenues and research gaps by addressing a broad research question: “What kind of knowledge is produced in social science studies on smart grids?” We retrieved peer-reviewed articles from the Scopus and Web of Science (WoS) databases up until 2022 and mapped them in terms of features such as topic, design, method, and theory. We found that knowledge development in social science studies on smart grids followed a pattern where most research focused on visions; professionals and users; and smart technologies in homes with a geographical focus on Europe or the USA. We identified six research gaps related to an overly vague definition of the smart grid and the need to include more diverse actors and geographical places to advance our understanding of the smart grid. There is also a lack of studies relating to energy democracy, the resistance of smart grids and the centralised–decentralised nexus of the smart grid. These less studied areas can bring in new knowledge that enhances a deployment of a smart grids supporting not only technological development, but also society and users.

Wind power is a critical renewable energy technology in efforts to achieve the global climate targets. However, local impacts do occur, which demands careful consideration in planning and permitting. Sweden has set an ambition to triple land-based wind power by 2040, and municipalities play a key role in both the planning and permitting process, due to a planning monopoly and veto power in the permitting process. This calls for an investigation of Swedish wind power governance, with a particular focus on recent trends in municipal wind power planning, how wind power is balanced in relation to sustainability objectives in planning and permitting, and insights from practitioners regarding their capacities and drivers. The results show that about two-thirds of Swedish municipalities have conducted wind power planning in some form, but this basis for decision-making has become outdated due to a lack of institutional capacity at the municipal level. Secondly, the study finds that many municipalities perceive that there are insufficient incentives for a continued wind power expansion. Lastly, the study sheds light on a large heterogeneity within wind power planning practice concerning how trade-offs between wind power deployment and other sustainability aspects are handled, as well as a lack of coherence between planning and permitting. It is concluded that the current state of municipal wind power planning raises questions regarding the legitimacy of municipal decision-making in terms of perceived justice among local inhabitants and highlights the need for updated wind power plans. Moreover, to promote local acceptance in the future, formalised financial compensation and strategic initiatives that enable the localisation of electricity-intensive industry within municipalities with large-scale wind power production can be two key components. The results also highlight the need for additional support at the municipal level, including access to critical competence and relevant knowledge to enable trade-offs between the different sustainability considerations in an informed and balanced manner. Finally, regional dialogue with key actors, such as the military, Sami representatives and grid operators, would facilitate the handling of inter-municipal issues, in particular by fostering co-operation regarding inter-municipal wind sites.

With the increasing concerns on the energy shortage and carbon emission issues worldwide, sustainable energy recovery from thermal processes is consistently attracting extensive attention. Nowadays, a significant amount of usable thermal energy is wasted and not recovered worldwide every year. Meanwhile, discharging the wasted thermal energy often causes environmental hazards. Significant social and ecological impacts will be achieved if waste thermal energy can be effectively harnessed and reused. Hence, this study aims to provide a comprehensive review on the sustainable energy recovery from thermal processes, contributing to achieving energy security, environmental sustainability, and a low-carbon future. To better understand the development of waste thermal energy utilization, this paper reviews the sustainable thermal energy sources and current waste energy recovery technologies, considering both waste heat and cold energy. The main waste heat sources are prime movers, renewable heat energy, and various industrial activities. Different waste heat recovery technologies to produce electricity, heating, and cooling are analyzed based on the types and temperatures of the waste heat sources. The typical purposes for waste heat energy utilization are power generation, spacing cooling, domestic heating, dehumidification, and heat storage. In addition, the performance of different waste heat recovery systems in multigeneration systems is introduced. The cold energy from the liquified natural gas (LNG) regasification process is one of the main waste cold sources. The popular LNG cold energy recovery strategies are power generation, combined cooling and power, air separation, cryogenic CO2 capture, and cold warehouse. Furthermore, the existing challenges on the waste thermal energy utilization technologies are analyzed. Finally, potential prospects are discussed to provide greater insights for future works on waste thermal energy utilization. Novel heat utilization materials and advanced heat recovery cycles are the key factors for the development of waste high-temperature energy utilization. Integrated systems with multiply products show significant application potential in waste thermal energy recovery. In addition, thermal energy storage and transportation are essential for the utilization of harnessed waste heat energy. In contrast, the low recovery rate, low utilization efficiency, and inadequate assessment are the main obstacles for the waste cold energy recovery systems.

This study analyzed the factors affecting the use of improved cook stoves (ICS) in informal settlements of Addis Ababa based on the data generated from 450 households drawn from Woreda (Woreda is a local term used to describe the lowest administrative unit of Addis Ababa City Administration, Ethiopia.) 12 of Yeka subcity. It examined the interactive effect of households’ socio-economic backgrounds and energy sources on the adoption of ICS. The data were analyzed using descriptive methods and the multinomial logit model. Demographic and economic factors such as sex of the household head,[Household head is the one who has an income and decision-making power in family affairs (a husband for married people)], family size and family income have no relationships with households’ ICS use while education level, number of years lived in the area, type of home owned, and stove-operating costs have a significant influence on the choice of an ICS. Households that live in a good home (made from wood and cement) used more Mirt (Mirt is an improved firewood stove mainly used to bake Injera and bread.) and Lakech [Lakech also called Tikikil is an improved charcoal stove used to cook different kinds of dishes (non-Injera)] stoves than the traditional three-stone stoves. On the other hand, household heads with higher levels of education and who have lived more than 7 years in the area in a better home owned more ICS than the traditional three-stone stoves. The availability, affordability, durability and simplicity to operate stoves, and subsidies affect the choice of an ICS. Energy sources that are commonly used by households in informal settlements also have a strong influence on the choice of energy-efficient stoves. Compared to ICS, heavy use of traditional three-stone stoves by households that already have access to electricity, directs government policies to focus on providing reliable electric service and subsidize those using ICS.

In the twenty-first century, the success story of the Post-World-War-II World has been called into question by climate change and other challenges. De-growth or zero economic growth are discussed as possible solutions for mitigating climate change. The traditional economic growth model is increasingly challenged by the demand for sustained economic growth expressed in United Nations Sustainable Development Goal 8 “sustained economic growth” (UN-SDG 8) and supported by the European Green Deal. The aim of this paper is to contribute to the general understanding of characteristics, effects and challenges of new economic growth ideas as well as their interlinkages with the food–energy–water (FEW) nexus. To address these challenges, a stylized dynamic General Equilibrium Model (GEM) was developed, which consists of two countries: an emerging, developing European country A and a developed European country B. Country A is assumed to grow, while country B shrinks. The model is based on artificial data sets. This approach was chosen to prevent the blurring of counterfactual comparison by country-specific effects of economic turbulences such as the Lehman crash or the economic break-in during the Covid-19 pandemic. The gross output of the emerging European country increases, whereas the output of the developed European country decreases according to the different growth strategies. The analysis reveals that a constantly widening gap between the emerging and the developed country is created. It can further be shown how this influences the relevant economic indicators (CO2 emissions, household budget, trade balance, utility and social welfare). The analysis of the two-country stylized GE model makes distortions visible: insignificant gaps in the values and development of analyzed economic indicators become prevalent. The welfare gap affects the core of the traditional socio-economic system, because the development of the utility of the households is central for the stability of political processes. A sufficiency and subsistence sector may be an option to even out the welfare losses from the de-growth strategy of the traditional economic system to avoid that the de-growth gaps are perceived by the community as welfare losses which can endanger the realization of UN-SDG 8.

Muon catalyzed fusion is a process, whereby isotopes of hydrogen undergo nuclear fusion thanks to a muon replacing an electron bringing the nuclei within fusion distance. The muon is then ejected and can facilitate a next fusion process. ‘Break even’ has not been achieved yet in spite of the optimization of isotope mixtures and initial muon energy. A main limiting factor is the muon lifetime and the cost in energy of accelerator-based muon production. The possibilities would receive an immense boost toward practical applications if a cheap muon source could be constructed. We challenge a recent publication claiming to have constructed a very intense, yet very ‘cheap’ muon source. A recent publication in this journal (Holmlid in Energ Sustain 12:14, 2022, 10.1186/s13705-022-00338-4) promotes the idea that such a source has been constructed and demonstrated. The suggestion is based on a long series of articles by the same author as main investigator. They all center around a spectacular new aggregation state of hydrogen, so called ultra-dense hydrogen (UDH). The claims in the article (Holmlid in Energ Sustain 12:14, 2022, 10.1186/s13705-022-00338-4), as well as in the previous articles, are based on speculations going far beyond the experiments they purport to explain, and on a striking disregard of very well-established facts, both concerning conservation laws, elementary quantum mechanics and the phase diagrams of hydrogen. There are strong arguments why the claimed muon production does not occur and that the suggested evidence for it is a collection of instrumental artefacts. The muon source suggested by Holmlid (Energ Sustain 12:14, 2022, 10.1186/s13705-022-00338-4) does not produce any muons.

In Ethiopia, biomass contributes to about 92% of the household fuel consumption. As a result, deforestation rate has alarmingly increased associated with greenhouse gas (GHG) emissions and land degradation. The concerned government agencies have been widely making concerted efforts to reverse the situation by of promotion of improved cookstoves (ICS). However, the performance of these technologies in terms of saving fuelwood and their contribution to CO2 emission reduction in a real kitchen was not studied systematically. Thus, this research was initiated to address the knowledge gap. The study was conducted in Tigray region in northern Ethiopia. The study households were selected following cross-sectional and longitudinal study designs. A kitchen performance test (KPT) was carried out based on 3 days of repeated fuelwood use measurements to compare the wood-saving performance of ICS in comparison with the traditional cookstove (TCS). The emission reduction potential of both ICS and TCS was calculated based on the Clean Development Mechanism and United Nation’s Framework of Convention on Climate Change and presented in CO2 equivalent (CO2e). The result suggests significant differences in total and per capita wood consumption (p 

Pulp refining is an energy consuming, but integral part of paper production with the aim to increase tensile strength and smoothness of paper sheets. Commercial enzyme formulations are used to lower the energy requirements by pre-treatment of pulp before refining. However, a high number of different commercial enzyme products are available on the market containing enzymes of varying origin and composition, which complicates the prediction of their behavior, especially using different pulp types. Endoglucanase-rich enzyme formulations were characterized regarding enzyme activity at different temperatures, resulting in a significant decrease of activity above 70 °C. Some enzyme preparations additionally contained arabinosidase, xylanase and β-glucosidase activity consequently resulting in a release of xylose and glucose from pulp as determined by high-performance liquid chromatography. Interestingly, one enzyme formulation even showed lytic polysaccharide monooxygenase (LPMO) activity of 3.05 nkat mg−1. A correlation between enzyme activity using the endoglucanase specific derivatized cellopentaose (CellG5) substrate and enzyme performance in laboratory PFI (Papirindustriens forskningsinstitut) refining trials was observed on softwood pulp resulting in a maximum increase in the degree of refining values from 27.7°SR to 32.7°SR. When added to a purified endoglucanase enzyme (31.6°SR), synergistic effects were found for cellobiohydrolase II (34.7°SR) or β-glucosidase enzymes (35.7°SR) in laboratory refining. Comparison with previously obtained laboratory refining results on hardwood pulp allowed differences in enzyme performance based on varying pulp types to be elucidated. Interestingly, the individual enzymes indeed showed different refining effects on softwood and hardwood pulp. This difference could be predicted after development of an adapted enzyme activity assay by combination of the derivatized cellopentaose CellG5 substrate with either softwood or hardwood sulfate pulp.